Cas no 773865-07-9 (1-(2-Methylpropyl)-5-oxopyrrolidine-3-carboxylic Acid)

• Product Name: 1-(2-Methylpropyl)-5-oxopyrrolidine-3-carboxylic Acid
• CAS No: 773865-07-9
• MF: C₉H₁₅NO₃
• MW: 185.220302820206
• MDL: MFCD04989714
• CID: 876891
• PubChem ID: 4777942
• Update Time: 2025-04-19

1-(2-Methylpropyl)-5-oxopyrrolidine-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1-Isobutyl-5-oxopyrrolidine-3-carboxylic acid
• 1-(2-methylpropyl)-5-oxopyrrolidine-3-carboxylic acid
• 1-isobutyl-5-oxopyrrolidine-3-carboxylic acid(SALTDATA: FREE)
• 1-Isobutyl-5-oxo-pyrrolidine-3-carboxylic acid
• CCG-120939
• SMR000278017
• CS-0117374
• Z111496002
• BB 0217795
• IDI1_025051
• MFCD04989714
• 773865-07-9
• AKOS000138050
• MLS000716500
• HMS2655P14
• BRD-A95750487-001-01-3
• DTXSID70406474
• ChemDiv3_007141
• Opera_ID_926
• A865270
• SCHEMBL688492
• CHEMBL1545097
• HMS1493E13
• AKOS016042118
• NCGC00177933-01
• VS-03011
• FT-0683442
• EN300-33340
• 1-isobutyl-5-oxopyrrolidine-3-carboxylicacid
• 1-Isobutyl-5-oxo-3-pyrrolidinecarboxylic acid
• ALBB-011993
• STK726318
• BBL011695
• 3-pyrrolidinecarboxylic acid, 1-(2-methylpropyl)-5-oxo-
• 1-(2-Methylpropyl)-5-oxopyrrolidine-3-carboxylic Acid

• MDL： MFCD04989714
• Inchi： 1S/C9H15NO3/c1-6(2)4-10-5-7(9(12)13)3-8(10)11/h6-7H,3-5H2,1-2H3,(H,12,13)
• InChI Key： YWZWNDCJUFFVLP-UHFFFAOYSA-N
• SMILES： O=C1CC(C(=O)O)CN1CC(C)C

Computed Properties

• Exact Mass: 185.10500
• Monoisotopic Mass: 185.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 57.6Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 367.1±35.0 °C at 760 mmHg
• Flash Point: 175.8±25.9 °C
• PSA: 57.61000
• LogP: 0.51340
• Vapor Pressure: 0.0±1.8 mmHg at 25°C

1-(2-Methylpropyl)-5-oxopyrrolidine-3-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidones Oxoprolines